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Compound of Interest

Compound Name: Benzhydryl 2-chloroethyl ether

Cat. No.: B134878

These application notes provide a detailed protocol for the synthesis of Benzhydryl 2-
chloroethyl ether, a valuable intermediate in organic synthesis, from the starting materials
benzhydrol and 2-chloroethanol. The intended audience for this document includes

researchers, scientists, and professionals involved in drug development and chemical
synthesis.

Reaction Data Summary

The following table summarizes the key quantitative data for the synthesis of Benzhydryl 2-
chloroethyl ether.
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Molecular
Reactant/Re ) Moles

Weight ( Amount (g) Volume (mL) Role
agent (mmol)

g/mol )

Starting
Benzhydrol 184.24 5.0 27.14 - )
Material
2-
Chloroethano  80.51 3.27 40.62 3.5 Reagent
I
Concentrated
) ] 98.08 0.8 8.16 - Catalyst

Sulfuric Acid
Dry Benzene 78.11 - - 10.0 Solvent
Anhydrous
Sodium 142.04 - - - Drying Agent
Sulfate

Molecular ) )

_ Theoretical Actual Yield _
Product Weight ( ) Yield (%)
Yield (g) @)

g/mol )
Benzhydryl 2-
chloroethyl 246.73 6.7 6.7 ~100%

ether

Experimental Protocol

This protocol details the acid-catalyzed etherification of benzhydrol with 2-chloroethanol.
1. Materials and Equipment:
e Chemicals:

o Benzhydrol

o 2-Chloroethanol
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[e]

Concentrated Sulfuric Acid (H2SOa4)

o

Dry Benzene

[¢]

Anhydrous Sodium Sulfate (Na2S0a4)

Deionized Water

[¢]

e Equipment:

[e]

Round-bottom flask

o Reflux condenser

o Heating mantle with magnetic stirrer

o Dropping funnel

o Separatory funnel

o Beakers and Erlenmeyer flasks

o Rotary evaporator

o Standard laboratory glassware

o Inert gas supply (e.g., Argon)

2. Reaction Setup:
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Caption: Diagram of the reaction apparatus setup.

3. Procedure:

To a solution of 3.27 g of 2-chloroethanol in 3.5 ml of dry benzene in a round-bottom flask,

add 0.8 g of concentrated sulfuric acid.[1]

Heat the mixture to 50°C under an argon atmosphere with stirring.[1]

Slowly add a solution of 5.0 g of benzhydrol in 6.5 ml of dry benzene to the heated mixture

using a dropping funnel.[1]

After the addition is complete, continue stirring at 50°C for 30 minutes.[1]

Increase the temperature to reflux the mixture and maintain reflux for 1.5 hours.[1]

. Workup and Purification:
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 Allow the reaction mixture to cool to room temperature.[1]

» Transfer the mixture to a separatory funnel and wash the benzene layer with water to
remove the acid and any remaining 2-chloroethanol.[1]

e Dry the organic layer over anhydrous sodium sulfate.[1]
 Filter to remove the sodium sulfate.

» Remove the benzene solvent by distillation under reduced pressure using a rotary
evaporator to yield the crude product.[1] The reported yield of benzhydryl 2-chloroethyl
ether is 6.7 g.[1]

Experimental Workflow

The following diagram illustrates the complete workflow for the synthesis of Benzhydryl 2-
chloroethyl ether.
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Caption: Workflow for the synthesis of Benzhydryl 2-chloroethyl ether.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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